Cas no 680212-98-0 (2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate)

2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate structure
680212-98-0 structure
Product Name:2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate
CAS No:680212-98-0
MF:C14H18N2O2S
MW:278.369922161102
CID:968298
PubChem ID:2779936
Update Time:2025-04-19

2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butyl)-4,5,6-trimethyl-3-nitrophenyl isothiocyanate
    • 1-tert-butyl-2-isothiocyanato-3,4,5-trimethyl-6-nitrobenzene
    • 680212-98-0
    • SCHEMBL1019744
    • DTXSID00381604
    • Inchi: 1S/C14H18N2O2S/c1-8-9(2)12(15-7-19)11(14(4,5)6)13(10(8)3)16(17)18/h1-6H3
    • InChI Key: LQLDAXFXXOENFH-UHFFFAOYSA-N
    • SMILES: S=C=NC1=C(C)C(C)=C(C)C(=C1C(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.10889899g/mol
  • Monoisotopic Mass: 278.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 90.3Ų
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd